![molecular formula C10H9N3O2 B1269610 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid CAS No. 51649-80-0](/img/structure/B1269610.png)
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
Overview
Description
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, also known as 5-APA, is an organic compound used in a variety of scientific research applications. It is a highly versatile and useful compound, as it can be used to synthesize a variety of compounds, including pharmaceuticals, dyes, and other chemicals. 5-APA has a wide range of biochemical and physiological effects, and is being investigated for potential medical applications.
Scientific Research Applications
Structural and Spectral Investigations
Research has been conducted on pyrazole-4-carboxylic acid derivatives, including studies on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. These compounds have been characterized using various techniques such as NMR, FT-IR spectroscopy, and X-ray diffraction, providing insights into their structural and spectral properties. This research is crucial for understanding the fundamental characteristics of these compounds (Viveka et al., 2016).
Antimicrobial Properties
Some pyrazole derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids showed notable antibacterial activities. This indicates the potential of pyrazole derivatives in developing new antibacterial agents (Maqbool et al., 2014).
Heterocyclic Dye Synthesis
5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylic acid, a related compound, has been used in the synthesis of heterocyclic dyes. These dyes demonstrate varying properties depending on the substituents, offering potential applications in material science and dye chemistry (Tao et al., 2019).
Auxin Activities in Agriculture
Studies on acylamides with substituted-1H-pyrazole-5-formic acid have revealed their auxin activities. Although these activities are not high, some compounds exhibit effects on wheat gemma, suggesting a role in agricultural applications (Yue et al., 2010).
Optical Nonlinearity and Material Science
N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been synthesized and studied for their optical nonlinearity. Some of these compounds show potential for optical limiting applications, highlighting their relevance in material science and photonics (Chandrakantha et al., 2013).
Coordination Polymers and Frameworks
Research on metal complexes with phenyl substituted pyrazole carboxylic acids has led to the synthesis of various coordination polymers. These structures, exhibiting different frameworks and properties, are significant in the field of inorganic chemistry and material science (Liu et al., 2014).
Safety and Hazards
Safety data sheets suggest wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding getting the substance in eyes, on skin, or on clothing. Ingestion and inhalation should also be avoided . This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) and may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system .
Future Directions
The future directions of “5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid” and its derivatives could involve further exploration of their synthesis methods, chemical reactions, and biological activities . Their potential applications in medicinal chemistry, technology, and agriculture could also be investigated .
Mechanism of Action
Target of Action
It has been suggested that the compound may interact with certain enzymes or receptors in the body, which could be its potential targets .
Mode of Action
The compound’s pyrazole ring is approximately coplanar with the amino and carboxyl groups . An intra-molecular N-H⋯O hydrogen bond stabilizes the planar conformation of the molecule . This structural feature might play a role in its interaction with its targets.
Result of Action
It has been suggested that the compound may have potential antipromastigote activity .
Biochemical Analysis
Biochemical Properties
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid plays a significant role in biochemical reactions due to its ability to form hydrogen bonds and interact with various enzymes and proteins. The compound’s pyrazole ring is approximately coplanar with the amino and carboxyl groups, which facilitates its interaction with biomolecules . It has been observed to interact with enzymes such as monoamine oxidase, where it acts as an inhibitor, thereby affecting neurotransmitter levels . Additionally, this compound can form hydrogen bonds with proteins, influencing their structure and function.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of signaling molecules such as kinases and phosphatases, leading to altered cellular responses . Furthermore, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing the transcription of specific genes . These interactions can lead to changes in cellular metabolism, including alterations in metabolic flux and metabolite levels.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is its ability to bind to specific biomolecules, such as enzymes and receptors. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction . For example, the compound’s interaction with monoamine oxidase leads to its inhibition, which in turn affects neurotransmitter degradation . Additionally, this compound can influence gene expression by binding to transcription factors, thereby modulating the transcriptional activity of target genes .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. It has been observed that the compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to certain environmental factors, such as light and heat, can lead to its degradation . Long-term studies have shown that this compound can have sustained effects on cellular function, including persistent changes in gene expression and metabolic activity .
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with different dosages. At lower doses, the compound has been shown to have beneficial effects, such as anti-inflammatory and antioxidant activities . At higher doses, it can exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have also been observed, where a specific dosage range is required to achieve the desired therapeutic effects without causing toxicity .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound is primarily metabolized in the liver, where it undergoes enzymatic transformations, including oxidation and conjugation reactions . These metabolic processes can influence the compound’s bioavailability and activity, as well as its effects on metabolic flux and metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by transporters such as organic anion transporters . Once inside the cell, it can bind to intracellular proteins, influencing its localization and accumulation in specific cellular compartments . These interactions can affect the compound’s activity and function within the cell.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound has been observed to localize in various cellular compartments, including the cytoplasm, nucleus, and mitochondria . Targeting signals and post-translational modifications can direct the compound to specific organelles, where it can exert its effects . For example, its localization in the nucleus allows it to interact with transcription factors and influence gene expression , while its presence in the mitochondria can affect cellular metabolism and energy production .
Properties
IUPAC Name |
5-amino-1-phenylpyrazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,11H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFMGSMOYBHOHGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=C(C=N2)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70353631 | |
Record name | 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>30.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24821201 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
51649-80-0 | |
Record name | 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid synthesized?
A: this compound can be obtained as a product of the reaction between 7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-ol and thionyl chloride when heated in the absence of dimethyl formamide. []
Q2: What are the key structural features of this compound?
A: In this molecule, the pyrazole ring exists in an almost planar conformation with the amino and carboxyl groups. [] The phenyl group exhibits a twist of 48.13° relative to this plane. An intramolecular hydrogen bond between the amino group's hydrogen and the carboxyl oxygen (N—H⋯O) contributes to stabilizing this planar conformation. []
Q3: How does the structure of this compound influence its intermolecular interactions?
A: The molecular structure facilitates the formation of two-dimensional sheets via strong intermolecular hydrogen bonds: N—H⋯N and O—H⋯O. Notably, the latter type of hydrogen bond leads to the formation of the typical carboxylic acid dimer motif. []
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